Morpholine-2-carboxylic acid cyclopentylamidehydrochloride
Overview
Description
“Morpholine-2-carboxylic acid cyclopentylamidehydrochloride”, also known as MCC, is a chemical compound that is widely used in scientific research and industry. It is a derivative of Morpholine, which is a frequently used heterocycle in medicinal chemistry and a privileged structural component of bioactive molecules .
Synthesis Analysis
The synthesis of morpholines has been a subject of much study due to their biological and pharmacological importance . Generally, 1,2-amino alcohols and their derivatives are the most common starting materials for the preparation of morpholines . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .
Chemical Reactions Analysis
Morpholines are frequently found in biologically active molecules and pharmaceuticals . The methods of their synthesis have been covered in comprehensive reviews . Progress in the synthesis of morpholines and related compounds using vinyl sulfonium salts was outlined by Kerrigan .
Scientific Research Applications
- MCC serves as a valuable reagent in chromatography and mass spectrometry techniques. Its unique properties allow for efficient separation and analysis of complex mixtures, making it useful in proteomics, metabolomics, and drug discovery studies .
- In the field of biopharmaceuticals, MCC plays a crucial role. It can stabilize proteins and peptides during formulation and storage, preventing aggregation and degradation. Researchers use MCC to enhance the stability and bioavailability of therapeutic proteins and antibodies .
- MCC has demonstrated antiviral activity against certain viruses. Researchers investigate its potential as an inhibitor of viral replication, particularly in the context of RNA viruses. Its mechanism of action involves interfering with viral RNA synthesis.
- Neuroscientists explore MCC’s effects on neuronal function and neuroprotection. It may modulate ion channels or receptors, making it relevant for conditions like neurodegenerative diseases or stroke. MCC’s ability to cross the blood-brain barrier is an advantage in these studies.
- MCC exhibits anti-inflammatory properties by inhibiting specific enzymes involved in inflammation pathways. Researchers investigate its potential as a novel anti-inflammatory agent for conditions such as arthritis, inflammatory bowel disease, and asthma.
- MCC serves as a building block in organic synthesis. Medicinal chemists use it to create novel compounds with potential therapeutic applications. Its cyclopentylamide moiety provides structural diversity for drug design .
Chromatography and Mass Spectrometry
Biopharmaceutical Production
Antiviral Research
Neuroscience and Neuroprotection
Anti-inflammatory Properties
Organic Synthesis and Medicinal Chemistry
properties
IUPAC Name |
N-cyclopentylmorpholine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2.ClH/c13-10(9-7-11-5-6-14-9)12-8-3-1-2-4-8;/h8-9,11H,1-7H2,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDBSTSJKGIVRJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2CNCCO2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Morpholine-2-carboxylic acid cyclopentylamidehydrochloride | |
CAS RN |
1229623-59-9 |
Source
|
| Record name | 2-Morpholinecarboxamide, N-cyclopentyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1229623-59-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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